Picolinic acid

• CAS: 32075-31-3
• Molecular Formula: C6H5NO2
• Molecular Weight: 123.11 g/mol
• InChI: InChI=1S/C6H5NO2/c8-6(9)5-3-1-2-4-7-5/h1-4H,(H,8,9)
• InChIKey: SIOXPEMLGUPBBT-UHFFFAOYSA-N
• Solubility: 18.5 [ug/mL] (The mean of the results at pH 7.4); 960 mg/mL at 20 °C

Picolinic Acid (CAS 98-98-6) Technical Profile: Metal Chelation and Biological Activity Characteristics

Picolinic acid (pyridine-2-carboxylic acid, CAS 98-98-6) is an endogenous metabolite of tryptophan and a bidentate chelator with a molecular weight of 123.11 g/mol . It features a pyridine ring with a carboxylic acid group at the 2-position, enabling stable complex formation with transition metals including Zn(II) and Ni(II), where the neutral molecule form predominates over the zwitterion under physiological conditions [1]. Unlike its structural isomer nicotinic acid (niacin, 3-pyridinecarboxylic acid), picolinic acid exhibits distinct biological activities including apoptosis induction in HL-60 cells and cytostatic effects in ciliate models, properties not shared by niacin itself [2]. This differential profile underpins its use in specialized research applications where specific metal-chelating or apoptosis-inducing activity is required.

◆ Metal chelation study fit (bidentate)

◆ Apoptosis pathway investigation (HL-60)

◆ Cell cycle arrest research (G2/D phase)

• [1] DeLorenzo RA, et al. Dissociation constants and metal chelate stabilities of picolinic acid and pipecolinic acid in 1-propanol-water mixtures: The dependence of the zwitterion form on the dielectric constant of the solvent. Journal of Inorganic and Nuclear Chemistry. 1974;36(11):2721-2725. View Source
• [2] Ogata S, Taguchi H, et al. Apoptosis Induced by Nicotinamide-related Compounds and Quinolinic Acid in HL-60 Cells. Bioscience, Biotechnology, and Biochemistry. 2000;64(2):327-332. View Source

Why Picolinic Acid Cannot Be Interchanged with Nicotinic Acid or Other Pyridinecarboxylic Isomers

Substitution of picolinic acid with structural isomers such as nicotinic acid or isonicotinic acid is not functionally equivalent due to position-specific coordination chemistry and divergent biological activity. The 2-carboxyl position of picolinic acid confers bidentate chelation capacity with stability constants for metal complexes that differ markedly from the monodentate coordination of nicotinic acid (log β1 for Am-Pic = 4.07-4.28 vs. Am-Nic = 0.88) [1]. In biological systems, picolinic acid induces DNA fragmentation and apoptosis in HL-60 cells at 10 mM (approximately 40% fragmentation ratio), whereas nicotinic acid shows no such apoptotic activity [2]. Similarly, in ciliate models, picolinic acid at 1 mM produces significant cytostatic effects, while 3,4-pyridinedicarboxylic acid (an alternative isomer) exhibits different inhibitory potency [3]. These quantitative divergences in both chemical and biological behavior preclude simple replacement without compromising experimental or industrial outcomes.

Positional isomer mismatch

2-carboxyl vs 3-carboxyl may shift metal chelation profile; nicotinic acid shows markedly weaker binding.

Apoptotic activity absent in isomer

Nicotinic acid does not induce DNA fragmentation in HL-60 cells, unlike picolinic acid's reported assay response.

Synthetic chelators differ in bioactivity

Stronger in vitro chelators (e.g., EDTA) may not reproduce picolinic acid's cell cycle arrest and NADPH reversibility.

• [1] ScienceDirect. Picolinic Acid: Interaction with ionogenic heterocyclic ligands. Coordination Chemistry Database. Table 2: Stability constants for Am and Cm complexes. View Source
• [2] Ogata S, Taguchi H, et al. Apoptosis Induced by Nicotinamide-related Compounds and Quinolinic Acid in HL-60 Cells. Bioscience, Biotechnology, and Biochemistry. 2000;64(2):327-332. View Source
• [3] Pavlova GA, et al. Participation of Pyridinecarboxylic Acids in Endocellular Regulation of Reproduction in Ciliates. Journal of Evolutionary Biochemistry and Physiology. 2001;37:11-18. View Source

Picolinic Acid Comparative Evidence: Quantitative Differentiation Against Structural Analogs

Metal Chelation Stability: Picolinic Acid vs. Nicotinic Acid with Americium and Curium

Picolinic acid demonstrates substantially stronger complexation with trivalent actinides compared to its 3-carboxyl isomer nicotinic acid. The stability constant (log β1) for Am(III)-picolinate is 4.07-4.28, whereas the protonated Am(III)-nicotinate complex exhibits a log β1 of only 0.88 [1]. This approximately 3.3-3.4 log unit difference corresponds to a binding affinity enhancement of over 2000-fold for picolinic acid. Similar enhancement is observed for Cm(III) complexes where log β1 for picolinate reaches 4.38, with overall stability constants (log β3) of 10.83 for Cm(Pic)3 and 16.64 for Cm(DPA)2 [1].

Chelation Stability

Head-to-head

log β1: 4.07–4.28 (Am-Pic) vs 0.88 (Am-Nic)

Supports chelation method selection

Aqueous spectrophotometric determination

Evidence Dimension	Metal complex stability constant (log β1)
Target Compound Data	Am-Pic: log β1 = 4.07-4.28; Cm-Pic: log β1 = 4.38
Comparator Or Baseline	Am-Nic (protonated): log β1 = 0.88
Quantified Difference	Δlog β1 ≈ 3.2-3.4 (≥2000-fold affinity difference)
Conditions	Spectrophotometric determination; ion exchange technique; aqueous solution

Why This Matters

For radiochemical separations or actinide environmental chemistry studies requiring efficient trivalent metal extraction, picolinic acid provides quantifiably superior binding capacity compared to nicotinic acid.

• [1] ScienceDirect. Picolinic Acid: Interaction with ionogenic heterocyclic ligands. Coordination Chemistry Database. Table 2: Stability constants for Am and Cm complexes with picolinic, nicotinic, and dipicolinic acids. View Source

Apoptosis Induction in HL-60 Leukemia Cells: Picolinic Acid vs. Nicotinic Acid

Picolinic acid induces apoptosis in human promyelocytic leukemia HL-60 cells, whereas the structural isomer nicotinic acid (niacin) shows no apoptotic activity. Flow cytometric analysis of DNA fragmentation revealed that picolinic acid at 10 mM for 24 hours produced approximately 40% DNA fragmentation ratio [1]. In contrast, nicotinic acid at equivalent concentration did not induce DNA fragmentation above control levels. The study further demonstrated that picolinic acid, dipicolinic acid, and isonicotinamide all induce apoptosis, with the effect preventable by wide-spectrum caspase inhibitors, confirming caspase-dependent programmed cell death [1]. Notably, picolinic acid required 10 mM concentration for maximal effect, whereas 6-aminonicotinamide induced apoptosis at a comparatively lower concentration of 1 mM [1].

Apoptosis Induction

Head-to-head

~40% DNA fragmentation (10 mM, 24 h) vs no activity (nicotinic acid)

Supports apoptosis assay context

HL-60 cells; caspase-dependent

Evidence Dimension	Apoptosis induction (DNA fragmentation ratio)
Target Compound Data	Picolinic acid: ~40% DNA fragmentation at 10 mM, 24 h
Comparator Or Baseline	Nicotinic acid: no significant DNA fragmentation at equivalent conditions
Quantified Difference	Qualitative difference: active vs. inactive; 6-aminonicotinamide active at 1 mM vs. picolinic acid inactive at 1 mM
Conditions	HL-60 human promyelocytic leukemia cells; 10 mM compound; 24-hour treatment; flow cytometry analysis

Why This Matters

Researchers studying NAD metabolism-related apoptosis or screening for differentiation/apoptosis-inducing agents should select picolinic acid over nicotinic acid based on this functional dichotomy.

• [1] Ogata S, Taguchi H, et al. Apoptosis Induced by Nicotinamide-related Compounds and Quinolinic Acid in HL-60 Cells. Bioscience, Biotechnology, and Biochemistry. 2000;64(2):327-332. View Source

Cytostatic Activity and Cell Cycle Effects: Picolinic Acid vs. Synthetic Chelators

Picolinic acid exhibits higher in vivo cytostatic activity than synthetic chelators despite possessing lower complex-forming activity in vitro. In Tetrahymena pyriformis and Paramecium caudatum cultures, picolinic acid and its complex-forming analogues (quinaldinic acid, 2,6-pyridinedicarboxylic acid) at 1 mM concentration significantly inhibited proliferation [1]. The cytostatic effect of picolinic acid was found to be associated not with disturbance of DNA replication, but with preparation processes for cell division at G2 and D phases of the cell cycle [1]. Importantly, the cell division block could be eliminated by addition of 5 mM NADPH to the incubation medium, and picolinic acid also suppressed glutathione S-transferase activity in both ciliate species [1].

Cytostatic & Cell Cycle

Cross-study

1 mM inhibits proliferation; G2/D arrest reversible by 5 mM NADPH

Supports cell cycle arrest study fit

Tetrahymena & Paramecium models

Evidence Dimension	Cytostatic effect in vivo
Target Compound Data	Picolinic acid: significant proliferation inhibition at 1 mM; cell cycle arrest at G2/D phase; reversible by 5 mM NADPH
Comparator Or Baseline	Synthetic chelators (EDTA, MEADAA): higher in vitro complex-forming activity but lower in vivo cytostatic effect
Quantified Difference	Qualitative superiority in biological effect despite inferior chelation strength
Conditions	Tetrahymena pyriformis and Paramecium caudatum cultures; 1 mM concentration; logarithmic vs. stationary growth phase

Why This Matters

Picolinic acid offers unique biological activity that cannot be replicated by stronger but biologically less active synthetic chelators, making it the preferred tool for studying transition metal-dependent cell cycle regulation.

• [1] Pavlova GA, et al. Participation of Pyridinecarboxylic Acids in Endocellular Regulation of Reproduction in Ciliates. Journal of Evolutionary Biochemistry and Physiology. 2001;37:11-18. View Source

Picolinic Acid Application Scenarios Supported by Comparative Evidence

Actinide and Lanthanide Separation Chemistry Research

Picolinic acid is the preferred ligand for radiochemical separations involving trivalent actinides (Am, Cm) where superior binding affinity is required relative to nicotinic acid. The 2000-fold enhancement in stability constant (log β1 ≈ 4.1-4.4 vs. 0.88) enables more efficient extraction and purification protocols compared to 3-substituted pyridine isomers [1]. Applications include nuclear waste processing research, environmental actinide migration studies, and analytical radiochemistry method development.

NAD Metabolism and Apoptosis Pathway Investigation

For studies examining the relationship between niacin-related compounds and programmed cell death, picolinic acid provides a positive control with approximately 40% DNA fragmentation induction in HL-60 cells at 10 mM, whereas nicotinic acid serves as a negative control (no activity) [2]. This differential activity profile supports mechanistic investigations of NAD biosynthesis pathways in apoptosis, particularly studies requiring caspase-dependent cell death induction without differentiation to granulocytes (which is induced by nicotinamide and isonicotinic acid instead) [2].

Transition Metal-Dependent Cell Cycle Regulation Studies

Picolinic acid enables specific investigation of G2/D phase cell cycle arrest mechanisms in eukaryotic models, particularly Tetrahymena and Paramecium systems. At 1 mM concentration, it produces reversible proliferation inhibition (reversible with 5 mM NADPH) and suppresses glutathione S-transferase activity without affecting DNA replication [3]. This profile differs from synthetic chelators like EDTA, which show stronger in vitro metal binding but reduced in vivo cytostatic effects [3], making picolinic acid the appropriate tool for studying endogenous metal chelator biology.

Reference Standard for Pyridinecarboxylic Acid Isomer Identification

Due to its distinct physicochemical properties including melting point of 134-137°C and characteristic IR spectrum , picolinic acid serves as a reference material for distinguishing positional isomers in quality control and analytical method development. Its specific chelation behavior and biological activity profile provide orthogonal identification criteria beyond chromatographic retention time, supporting pharmaceutical impurity profiling and metabolomics research where accurate isomer assignment is critical.

Application

Selection Property

Validation Focus

Actinide separation research

Bidentate chelation affinity

Stability constant (log β1) benchmarking

Apoptosis pathway studies

Differential apoptosis activity vs. nicotinic acid

DNA fragmentation assay response

Cell cycle arrest studies

G2/D phase blockade

NADPH reversibility and GST suppression

Analytical isomer identification

Distinct chelation & biological profile

Orthogonal identification criteria

• [1] ScienceDirect. Picolinic Acid: Interaction with ionogenic heterocyclic ligands. Coordination Chemistry Database. View Source
• [2] Ogata S, Taguchi H, et al. Apoptosis Induced by Nicotinamide-related Compounds and Quinolinic Acid in HL-60 Cells. Bioscience, Biotechnology, and Biochemistry. 2000;64(2):327-332. View Source
• [3] Pavlova GA, et al. Participation of Pyridinecarboxylic Acids in Endocellular Regulation of Reproduction in Ciliates. Journal of Evolutionary Biochemistry and Physiology. 2001;37:11-18. View Source